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Compound of Interest

Compound Name: 1,2-Bis(2-cyanoethoxy)ethane

Cat. No.: B1360052

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physicochemical properties of 1,2-
Bis(2-cyanoethoxy)ethane, a dinitrile compound with potential applications in various
scientific fields. This document summarizes key quantitative data, outlines a representative
experimental protocol for its synthesis, and presents a logical workflow for its preparation.

Physicochemical Properties

1,2-Bis(2-cyanoethoxy)ethane, also known as 3,3'-(Ethylenedioxy)dipropionitrile or Ethylene
Glycol Bis(2-cyanoethyl) Ether, is a chemical compound with the molecular formula
C8H12N202. The available data on its physicochemical properties are summarized in the table
below. It is important to note that there are some discrepancies in the reported physical state at
room temperature, with some sources describing it as a white to off-white crystalline powder
and others as a colorless to light yellow or orange clear liquid.[1][2]
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Property Value Source(s)
Molecular Formula C8H12N202 [3]
Molecular Weight 168.19 g/mol 168.20 g/mol [1][3]
N ) 358.5 °C at 760 mmHg 165 °C
Boiling Point [3114]
at 5 mmHg

) 1.05 g/cm3 1.07 g/cm3 (at
Density 20°C) [3] [4]

Flash Point 154 °C [3]

White crystal or Colorless to
Physical State at 20°C Light yellow to Light orange [1]

clear liquid

Reported to be soluble in
Solubility water.[2] Quantitative data is [2]

not readily available.

_ _ Not available in the cited
Melting Point ]
literature.

Experimental Protocols

While a specific, detailed experimental protocol for the determination of each physicochemical
property of pure 1,2-Bis(2-cyanoethoxy)ethane is not readily available in the public domain, a
representative synthesis protocol for a mixture containing this compound is described. This
process, known as cyanoethylation, provides insight into its formation.

Synthesis of a Mixture Containing bis(2-
cyanoethoxy)ethane

This protocol describes the preparation of a mixture containing bis(2-cyanoethoxy)ethane
through the cyanoethylation of ethylene glycol.[5]

Materials:
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Ethylene glycol

Anhydrous lithium hydroxide

Acrylonitrile

Anhydrous dimethylamine

Procedure:

Reaction Setup: A 1-liter, 3-necked round-bottomed flask is equipped with a thermometer, a
pressure-equalizing dropping funnel, a reflux condenser, and a magnetic stir bar.

Initial Mixture: 186 g (3.0 moles) of ethylene glycol and 1 g of anhydrous lithium hydroxide
are placed in the flask.

Heating: The solution is warmed to 50°C with agitation.

Addition of Acrylonitrile: 397.5 g (7.5 moles) of acrylonitrile are added dropwise over a period
of 90 minutes, while maintaining the temperature of the reaction mixture between 50 and
60°C.

Reaction Completion: After the addition of acrylonitrile is complete, the reaction mixture is
stirred for an additional 90 minutes at 50°C to ensure the cyanoethylation is complete.

Cooling and Transfer: The reaction mixture is then cooled and transferred to a 1-liter stirred
autoclave.

Removal of Excess Acrylonitrile: To convert any residual acrylonitrile, the contents of the
autoclave are stirred at 25°C, and 67.5 g (1.5 moles) of anhydrous dimethylamine are
admitted over a 20-minute period. The temperature is maintained at 25°C using internal
cooling coils.

Final Stirring: The reaction mixture is stirred for an additional 30 minutes.

Product Analysis: The final crude product mixture can be analyzed by gas chromatography
(GC) and nuclear magnetic resonance (NMR) to determine its composition. In a reported
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instance of this procedure, the mixture was found to contain 77.4 wt% of bis(2-

cyanoethoxy)ethane.[5]

Synthesis Workflow

The following diagram illustrates the logical workflow for the synthesis of a mixture containing
1,2-Bis(2-cyanoethoxy)ethane as described in the experimental protocol.

Click to download full resolution via product page

Synthesis of 1,2-Bis(2-cyanoethoxy)ethane

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to 1,2-Bis(2-
cyanoethoxy)ethane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1360052#physicochemical-properties-of-1-2-bis-2-
cyanoethoxy-ethane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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